Cas no 891113-83-0 (2-(3-methylphenyl)-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}acetamide)

2-(3-methylphenyl)-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-(3-methylphenyl)-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}acetamide
- 2-(3-methylphenyl)-N-[3-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
- AKOS032515408
- 2-(3-methylphenyl)-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide
- N-(3-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(m-tolyl)acetamide
- 891113-83-0
- F2508-1089
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- Inchi: 1S/C25H20N6O/c1-17-4-2-5-18(14-17)15-24(32)27-21-7-3-6-20(16-21)22-8-9-23-28-29-25(31(23)30-22)19-10-12-26-13-11-19/h2-14,16H,15H2,1H3,(H,27,32)
- InChI Key: KQDWPWRMOOWHBF-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=C(C)C=1)NC1=CC=CC(=C1)C1C=CC2=NN=C(C3C=CN=CC=3)N2N=1
Computed Properties
- Exact Mass: 420.16985928g/mol
- Monoisotopic Mass: 420.16985928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.1Ų
- XLogP3: 3.1
2-(3-methylphenyl)-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2508-1089-5mg |
2-(3-methylphenyl)-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide |
891113-83-0 | 90%+ | 5mg |
$69.0 | 2023-05-18 | |
Life Chemicals | F2508-1089-20mg |
2-(3-methylphenyl)-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide |
891113-83-0 | 90%+ | 20mg |
$99.0 | 2023-05-18 | |
Life Chemicals | F2508-1089-100mg |
2-(3-methylphenyl)-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide |
891113-83-0 | 90%+ | 100mg |
$248.0 | 2023-05-18 | |
Life Chemicals | F2508-1089-10μmol |
2-(3-methylphenyl)-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide |
891113-83-0 | 90%+ | 10μl |
$69.0 | 2023-05-18 | |
Life Chemicals | F2508-1089-2μmol |
2-(3-methylphenyl)-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide |
891113-83-0 | 90%+ | 2μl |
$57.0 | 2023-05-18 | |
Life Chemicals | F2508-1089-3mg |
2-(3-methylphenyl)-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide |
891113-83-0 | 90%+ | 3mg |
$63.0 | 2023-05-18 | |
Life Chemicals | F2508-1089-20μmol |
2-(3-methylphenyl)-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide |
891113-83-0 | 90%+ | 20μl |
$79.0 | 2023-05-18 | |
Life Chemicals | F2508-1089-30mg |
2-(3-methylphenyl)-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide |
891113-83-0 | 90%+ | 30mg |
$119.0 | 2023-05-18 | |
Life Chemicals | F2508-1089-75mg |
2-(3-methylphenyl)-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide |
891113-83-0 | 90%+ | 75mg |
$208.0 | 2023-05-18 | |
Life Chemicals | F2508-1089-2mg |
2-(3-methylphenyl)-N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide |
891113-83-0 | 90%+ | 2mg |
$59.0 | 2023-05-18 |
2-(3-methylphenyl)-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}acetamide Related Literature
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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Eun Ji Park,Jong Ki Sim,Myung-Geun Jeong,Hyun Ook Seo,Young Dok Kim RSC Adv., 2013,3, 12571-12576
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Maciej Hodorowicz,Anna Jurowska,Janusz Szklarzewicz CrystEngComm, 2021,23, 1207-1217
Additional information on 2-(3-methylphenyl)-N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}acetamide
Compound CAS No. 891113-83-0: 2-(3-Methylphenyl)-N-{3-[3-(Pyridin-4-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-yl]Phenyl}Acetamide
The compound with CAS No. 891113-83-0, named 2-(3-Methylphenyl)-N-{3-[3-(Pyridin-4-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-yl]Phenyl}Acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of acetamides, which are widely studied for their diverse biological activities. The structure of this molecule incorporates a pyridine ring, a triazolo pyridazine moiety, and a methyl-substituted phenyl group, making it a complex yet intriguing target for research.
Recent studies have highlighted the importance of heterocyclic compounds like this one in modulating various cellular pathways. The presence of the pyridine ring and the triazolo pyridazine group suggests potential interactions with biological targets such as kinases, proteases, or ion channels. These functional groups are known to enhance the molecule's ability to penetrate cellular membranes and bind to specific receptors, making it a promising candidate for therapeutic applications.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Ullmann coupling, Stille coupling, and HWE (HWE) reaction to construct the intricate heterocyclic framework. The use of these reactions ensures high yields and excellent regioselectivity, which are critical for producing pure samples suitable for biological testing.
One of the most exciting aspects of this compound is its potential in the field of oncology. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in tumor progression and metastasis. For instance, the compound has shown promise in inhibiting proteasomes, which are essential for protein degradation in cancer cells.
In addition to its therapeutic potential, this compound has also been explored for its role in neurodegenerative diseases. The triazolo pyridazine moiety has been found to interact with neurotrophic factors, potentially promoting neuronal survival and reducing inflammation in models of Alzheimer's disease. These findings underscore the versatility of this compound across different therapeutic areas.
The structural complexity of this molecule also makes it an attractive target for studying drug delivery systems. Researchers have investigated its ability to form self-assembled nanoparticles, which could enhance its bioavailability and reduce side effects when administered systemically. This approach could be particularly beneficial for delivering anticancer agents directly to tumor sites.
Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various protein targets. These studies have revealed that the methylphenyl group plays a critical role in stabilizing interactions within hydrophobic pockets, while the pyridine ring contributes to hydrogen bonding networks. Such detailed understanding is invaluable for guiding further optimization efforts aimed at improving potency and selectivity.
Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new applications for this compound. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial drug development pipelines.
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